5-Benzyl-2-pyrimidin-2-yl-1,3,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-4,6-dione

• IUPAC Name: 5-benzyl-2-pyrimidin-2-yl-1,3,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-4,6-dione
• InChI: InChI=1S/C17H16N4O2/c22-15-13-10-20(17-18-7-4-8-19-17)11-14(13)16(23)21(15)9-12-5-2-1-3-6-12/h1-8,13-14H,9-11H2
• InChI Key: GSACZENSDOKKET-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(CN1C3=NC=CC=N3)C(=O)N(C2=O)CC4=CC=CC=C4
• Molecular Formula: C17H16N4O2
• Molecular Weight: 308.33 g/mol

Description

Synthesis Analysis

Several synthetic routes have been explored to access this compound. Notably, a recent study by Nassar et al. (2022) describes the design and synthesis of novel CDK2 inhibitors based on the pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds. The synthesis involves strategic modifications to achieve the desired structure.

Molecular Structure Analysis

The molecular formula of 5-Benzyl-2-pyrimidin-2-yl-1,3,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-4,6-dione is C17H16N4O2 . The compound consists of a pyrimidine ring fused with a tetrahydropyrrolopyrrole moiety, and the benzyl group is attached to the pyrimidine nitrogen. The molecular weight is approximately 308.341 g/mol.

Chemical Reactions Analysis

The compound’s chemical reactivity likely involves interactions with biological targets, such as enzymes or receptors. The study by Nassar et al. demonstrates the inhibitory activity of related derivatives against CDK2/cyclin A2, suggesting a potential mechanism of action. Further investigations are needed to elucidate specific reactions and binding interactions.

Physical And Chemical Properties Analysis

• 1H-NMR : Peaks corresponding to functional groups and aromatic protons are observed in the DMSO-d₆ solvent.